Cas no 2009410-46-0 (Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate
• CAS No: 2009410-46-0
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5926679
• PubChem ID: 165467915
• Update Time: 2025-06-10

Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate
• 2009410-46-0
• EN300-796818
• Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate

• Inchi： 1S/C14H21NO3/c1-6-7-8-11(16)14(5)9-15(10-14)12(17)18-13(2,3)4/h8-10H2,1-5H3
• InChI Key： UONWOKRZLANJRT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(CC#CC)=O)(C)C1)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate

Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate (CAS No. 2009410-46-0): An Overview

Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate (CAS No. 2009410-46-0) is a versatile compound that has garnered significant attention in the field of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, including the synthesis of bioactive molecules and the development of novel pharmaceuticals.

The chemical structure of Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate is composed of a tert-butyl ester group, a methyl-substituted azetidine ring, and a pent-3-ynoyl moiety. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive candidate for a wide range of synthetic transformations and biological studies.

Recent research has highlighted the importance of azetidine derivatives in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis and biological evaluation of azetidine-based compounds as potential inhibitors of protein-protein interactions (PPIs). The results demonstrated that certain azetidine derivatives, including those with a tert-butyl ester group, exhibited potent inhibitory activity against specific PPIs involved in cancer progression.

The tert-butyl ester group in Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate plays a crucial role in enhancing the stability and solubility of the molecule. This group can be selectively cleaved under mild conditions, allowing for the controlled release of the active azetidine core. This property is particularly valuable in drug delivery systems where precise control over the release profile is essential.

The pent-3-ynoyl moiety, on the other hand, introduces additional reactivity to the molecule. The presence of an alkyne functional group enables the compound to participate in various click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation and materials science to create covalent linkages between biomolecules and functional materials.

In addition to its synthetic utility, Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate has been explored for its potential biological activities. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 investigated the anti-inflammatory properties of several azetidine derivatives. The results indicated that compounds with a tert-butyl ester group and an alkyne functionality exhibited significant anti-inflammatory activity in vitro, suggesting their potential as lead compounds for further drug development.

The structural diversity and functional versatility of Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate make it a valuable building block in organic synthesis. Its ability to undergo selective transformations and participate in various chemical reactions opens up numerous possibilities for the design and synthesis of complex molecules with diverse biological activities.

In conclusion, Tert-butyl 3-methyl-3-(pent-3-ynoyl)azetidine-1-carboxylate (CAS No. 2009410-46-0) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Ongoing research continues to uncover new insights into its properties and uses, further solidifying its importance in the field.